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Compound of Interest
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Cat. No.: B1215938 Get Quote

Despite a comprehensive review of scientific literature, no public data on the preliminary

cytotoxicity of Canadensolide, an antifungal metabolite produced by the fungus Penicillium

canadense, could be identified. While the compound was first described in 1968, subsequent

studies detailing its cytotoxic effects against cell lines appear to be unavailable in published

scientific databases.

Initial searches for "Canadensolide" yielded information confirming its identity and origin.

However, targeted searches for cytotoxicity data, including IC50 values, experimental

protocols, and associated signaling pathways, did not return any specific results for this

compound. Further investigation into studies that have cited the original 1968 publication by

N.J. McCorkindale and colleagues also failed to uncover any follow-up research on its cytotoxic

or anticancer properties.

The genus Penicillium is a well-documented source of a diverse array of secondary metabolites

with significant biological activities, including numerous compounds that exhibit potent

cytotoxicity against various cancer cell lines. Extensive research has been conducted on the

cytotoxic and anticancer properties of various molecules isolated from different Penicillium

species. However, Canadensolide itself does not appear to have been a subject of such

investigations based on the available literature.

Therefore, it is not possible to provide the requested in-depth technical guide, including data

tables, experimental protocols, and signaling pathway diagrams, specifically for the preliminary

cytotoxicity of Canadensolide.
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For researchers and drug development professionals interested in the cytotoxic potential of

metabolites from Penicillium species, a wealth of information is available for other compounds

isolated from this fungal genus. Should an analysis of related compounds be of interest, a

separate report can be compiled based on publicly accessible data.

To cite this document: BenchChem. [No Publicly Available Cytotoxicity Data for
Canadensolide Identified]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215938#preliminary-cytotoxicity-data-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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